17,20,21-Trihydroxypregn-4-en-3-one, (20R)-
17,20,21-Trihydroxypregn-4-en-3-one, (20R)-
Brand Name:
Vulcanchem
CAS No.:
128-19-8
VCID:
VC0086867
InChI:
InChI=1S/C21H32O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h11,15-18,22,24-25H,3-10,12H2,1-2H3/t15-,16+,17+,18-,19+,20+,21+/m1/s1
SMILES:
CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC4(C(CO)O)O)C
Molecular Formula:
C21H32O4
Molecular Weight:
348.5 g/mol
17,20,21-Trihydroxypregn-4-en-3-one, (20R)-
CAS No.: 128-19-8
Main Products
VCID: VC0086867
Molecular Formula: C21H32O4
Molecular Weight: 348.5 g/mol
CAS No. | 128-19-8 |
---|---|
Product Name | 17,20,21-Trihydroxypregn-4-en-3-one, (20R)- |
Molecular Formula | C21H32O4 |
Molecular Weight | 348.5 g/mol |
IUPAC Name | (8R,9S,10R,13S,14S,17R)-17-[(1R)-1,2-dihydroxyethyl]-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C21H32O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h11,15-18,22,24-25H,3-10,12H2,1-2H3/t15-,16+,17+,18-,19+,20+,21+/m1/s1 |
Standard InChIKey | XNFSGLNHLVHCFT-RMWFXKKMSA-N |
Isomeric SMILES | C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@]4([C@@H](CO)O)O)C |
SMILES | CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC4(C(CO)O)O)C |
Canonical SMILES | CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC4(C(CO)O)O)C |
PubChem Compound | 9902917 |
Last Modified | Nov 11 2021 |
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